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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695

Disclaimer: Direct toxicological data for Bis(1-methylheptyl) phthalate (CAS No. 131-15-7) is
limited. This document utilizes a "read-across" approach, leveraging data from structurally
similar C8-C9 phthalates, such as di-n-octyl phthalate (DNOP) and diisooctyl phthalate (DIOP),
to build a comprehensive toxicological profile. This methodology is a scientifically accepted
practice for assessing the potential hazards of data-poor chemicals.[1][2][3][4]

Introduction

Bis(1-methylheptyl) phthalate is a diester of phthalic acid. Like other phthalates, it is
anticipated to be used as a plasticizer. Due to the scarcity of specific toxicological studies on
this compound, this guide synthesizes available information on its chemical properties and the
toxicological profiles of its close structural analogues to provide a robust assessment of its
potential health effects. The primary areas of concern for phthalates include reproductive and
developmental toxicity, as well as liver effects.[5][6][7][8]

Physicochemical Properties

Understanding the physicochemical properties of a substance is crucial for predicting its
absorption, distribution, metabolism, and excretion (ADME) profile.
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Property Value Reference
CAS Number 131-15-7 [9]
Molecular Formula C24H3804 [9]
Molecular Weight 390.56 g/mol [9]

1,2-Benzenedicarboxylic acid,
Synonyms bis(1-methylheptyl) ester; di(2-  [9][10]
octyl) phthalate

Toxicokinetics (Based on Analogue Data)

Phthalate esters are generally rapidly absorbed following oral exposure and are metabolized to
their corresponding monoesters, which are often considered the primary toxic agents.[11]

Experimental Workflow for Phthalate Toxicokinetic Studies
Caption: Generalized workflow for studying the toxicokinetics of phthalates in animal models.
Toxicological Endpoints (Based on Analogue Data)

Acute Toxicity

High molecular weight phthalates, including C8-C9 phthalates, generally exhibit low acute oral
and dermal toxicity.[12]

Endpoint Species Route Value Reference
LD50 (DNOP) Rat Oral 53,700 mg/kg [13]
LD50 (DNOP) Mouse Oral >12,800 mg/kg [13]
LD50 (DIOP) Rat Oral >22,000 mg/kg [12]
LD50 (DIOP) Mouse Oral 2,769 mg/kg [12]
LD50 (DIOP) Rabbit Dermal >3,160 mg/kg [12]
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Irritation and Sensitization

Available data on analogues suggest that Bis(1-methylheptyl) phthalate is likely to be a

minimal skin and eye irritant and is not expected to be a skin sensitizer.[11]

Repeated Dose Toxicity

The primary target organs for repeated exposure to C8-C9 phthalates are the liver and kidneys.

[14][15]
Study .
. Species NOAEL LOAEL Effects Reference
Duration
Histological
13-week 350 changes in
Rat 37 mg/kg/day ] [11]
(DNOP) mg/kg/day the liver and
thyroid.
Reduced
body weight
) gain,
2-generation o o
Rat 0.5% in diet 1.0% in diet decreased [16]
(D79P)
ovary
weights, liver
effects.
Reduced
body weight
) gain, slightly
2-generation o o
Rat 0.5% in diet 1.0% in diet reduced [16]
(D911P) .
epididymal

weights, liver

effects.

Reproductive and Developmental Toxicity

A significant concern for many phthalates is their potential to act as endocrine disruptors,

leading to reproductive and developmental toxicity.[5][6][7][8] Phthalates with side chains of

four to six carbons are generally the most potent in inducing testicular toxicity.[7] While higher
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molecular weight phthalates like those in the C8-C9 range are generally less potent, some
developmental effects have been observed at high doses.[17][18]

The "phthalate syndrome” in male rodents, characterized by a collection of reproductive tract
malformations, is a key concern.[6][7]

Experimental Protocol for a Two-Generation Reproductive Toxicity Study

Caption: Typical experimental design for a two-generation reproductive toxicity study.

Genotoxicity and Carcinogenicity

The available data for analogue C8-C9 phthalates indicate that they are not genotoxic.[11][15]
The carcinogenic potential of many phthalates is linked to peroxisome proliferation, a
mechanism to which rodents are more sensitive than humans.[15] For DNOP, the data were
insufficient to determine its carcinogenic potential.[11]

Mechanisms of Toxicity and Signhaling Pathways

The toxicity of phthalates is often mediated through multiple signaling pathways.

Endocrine Disruption

Phthalates can interfere with the endocrine system, particularly affecting androgen and thyroid
hormone signaling.[5][6] In the developing male, some phthalates can suppress fetal
testosterone production, leading to the adverse reproductive outcomes known as the "phthalate
syndrome".[7]

Proposed Signaling Pathway for Phthalate-Induced Testicular Toxicity

Caption: Postulated mechanism of phthalate-induced male reproductive toxicity.

Liver Toxicity

Liver effects induced by phthalates can involve peroxisome proliferator-activated receptor alpha
(PPARAQ) activation, leading to peroxisome proliferation, hepatomegaly, and in some cases,
tumors in rodents.[15] Oxidative stress is another key mechanism implicated in phthalate-
induced liver injury.[19][20] Recent studies also suggest the involvement of pathways like
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LXR/SREBP-1c and NF-kB in DEHP-induced liver injury, which may be relevant for other
phthalates.[21]

Signaling Pathways in Phthalate-Induced Hepatotoxicity

Caption: Interconnected signaling pathways contributing to phthalate-induced liver toxicity.

Conclusion

Based on a read-across analysis of structurally similar C8-C9 phthalates, Bis(1-methylheptyl)
phthalate is predicted to have a low order of acute toxicity. The primary toxicological concerns
for repeated exposure are effects on the liver and kidneys. While it is expected to be less
potent than lower molecular weight phthalates, there is a potential for developmental toxicity at
high doses. The mechanisms of toxicity are likely to involve endocrine disruption and oxidative
stress. Further direct experimental data on Bis(1-methylheptyl) phthalate are needed to
confirm this toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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